Cas no 2138047-64-8 (2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide)
2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide
- 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide
-
- Inchi: 1S/C16H17N3O4S/c17-24(20,21)16-6-5-12(18-10-13-3-1-7-22-13)9-15(16)19-11-14-4-2-8-23-14/h1-9,18-19H,10-11H2,(H2,17,20,21)
- InChI Key: OPQIQPDHRQCFRD-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC=C(NCC2=CC=CO2)C=C1NCC1=CC=CO1
2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457149-100mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95%+ | 100mg |
$580 | 2023-03-07 | |
| Chemenu | CM457149-250mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95%+ | 250mg |
$816 | 2023-03-07 | |
| Chemenu | CM457149-500mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95%+ | 500mg |
$1269 | 2023-03-07 | |
| Chemenu | CM457149-1g |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95%+ | 1g |
$1620 | 2023-03-07 | |
| Enamine | EN300-1266559-1.0g |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Aaron | AR01EKUY-50mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95% | 50mg |
$503.00 | 2025-02-10 | |
| Aaron | AR01EKUY-100mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95% | 100mg |
$738.00 | 2025-02-10 | |
| Aaron | AR01EKUY-250mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95% | 250mg |
$1047.00 | 2025-02-10 | |
| Aaron | AR01EKUY-500mg |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95% | 500mg |
$1634.00 | 2025-02-10 | |
| Aaron | AR01EKUY-1g |
2,4-bis({[(furan-2-yl)methyl]amino})benzene-1-sulfonamide |
2138047-64-8 | 95% | 1g |
$2088.00 | 2025-02-10 |
2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide
Research Briefing on 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide (CAS: 2138047-64-8)
2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide (CAS: 2138047-64-8) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its bis-furanmethylamino substitution on a benzene sulfonamide scaffold, represents a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological activities, shedding light on its mechanism of action and therapeutic potential.
The synthesis of 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide involves a multi-step organic transformation, starting from commercially available benzene sulfonamide derivatives. Key steps include the selective introduction of furan-2-ylmethylamino groups at the 2 and 4 positions of the benzene ring, achieved through nucleophilic aromatic substitution or reductive amination strategies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays and structure-activity relationship (SAR) studies.
Preliminary biological evaluations have revealed that 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide exhibits significant inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. This inhibition is attributed to the sulfonamide moiety's ability to coordinate with the zinc ion in the enzyme's active site, while the furanmethylamino groups enhance binding affinity and selectivity. These findings suggest potential applications in oncology, particularly for targeting hypoxic tumors where CA IX and XII play critical roles in pH regulation and tumor survival.
In addition to its carbonic anhydrase inhibitory properties, recent studies have investigated the compound's interactions with other biological targets. Molecular docking and dynamics simulations indicate potential binding to G-protein coupled receptors (GPCRs) and ion channels, hinting at broader pharmacological applications. However, further in vitro and in vivo studies are required to validate these interactions and assess the compound's efficacy, toxicity, and pharmacokinetic profile.
Despite its promising attributes, challenges remain in optimizing 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through medicinal chemistry optimization. Current research efforts are focused on derivatization strategies to improve these properties while retaining or enhancing the compound's biological activity. Collaborative studies between academic and industrial researchers are underway to accelerate the development of this compound into a viable drug candidate.
In conclusion, 2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide (CAS: 2138047-64-8) represents a promising scaffold in medicinal chemistry with demonstrated activity against carbonic anhydrases and potential interactions with other biological targets. Continued research into its mechanism of action, SAR, and pharmacokinetic properties will be crucial for advancing this compound toward preclinical and clinical development. This briefing highlights the current state of knowledge and underscores the need for further investigation to unlock its full therapeutic potential.
2138047-64-8 (2,4-bis({(furan-2-yl)methylamino})benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)